3-Chlorophenyl-(2-thienyl)methanol
Overview
Description
3-Chlorophenyl-(2-thienyl)methanol is a useful research compound. Its molecular formula is C11H9ClOS and its molecular weight is 224.71 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Reactions and Synthesis
- 3-Chlorophenyl-(2-thienyl)methanol and similar compounds participate in various chemical reactions, such as undergoing condensation with elimination of water and formaldehyde under acidic conditions, as observed with electron-rich thiophenemethanols (Aitken & Garnett, 2000).
- A regiospecific synthesis involving this compound leads to the creation of complex molecules like 4H-cyclopenta[2,1-b:3,4-b']dithiophen--4-one, highlighting its utility in synthetic chemistry (Brzezinski & Reynolds, 2002).
Material Science and Catalysis
- It is involved in the synthesis of materials with unique properties. For example, neodymium tris[diphenyl(3-thienyl)methoxide] displays a mononuclear compound with octahedral geometry around the neodymium metal centre, indicating its potential use in material science (Veith, Belot, & Huch, 2012).
- RuCl3·3H2O catalyzes reactions involving these compounds to produce bis(indolyl)methanes, bis(thienyl)methanes, and bis(fur-2-yl)methanes, showcasing its role in catalysis and organic synthesis (Qu et al., 2011).
Biocatalysis and Green Chemistry
- 3-Chlorophenyl-(2-thienyl)methanol derivatives are synthesized using biocatalysis, offering a green and efficient approach to chemical synthesis. For instance, S-(4-chlorophenyl)-(pyridin-2-yl) methanol was synthesized in a liquid-liquid biphasic microreaction system, demonstrating the application of green chemistry principles (Chen et al., 2021).
properties
IUPAC Name |
(3-chlorophenyl)-thiophen-2-ylmethanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClOS/c12-9-4-1-3-8(7-9)11(13)10-5-2-6-14-10/h1-7,11,13H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWFMSYADCJDQMF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(C2=CC=CS2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chlorophenyl-(2-thienyl)methanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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